Cas no 24262-65-5 (Phenyl 4-(acetyloxy)benzoate)
Phenyl 4-(acetyloxy)benzoate structure
Product Name:Phenyl 4-(acetyloxy)benzoate
CAS No:24262-65-5
MF:C15H12O4
MW:256.253384590149
CID:2837357
PubChem ID:14248021
Update Time:2025-04-21
Phenyl 4-(acetyloxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetoxy-benzoic acid phenyl ester
- benzoic acid,4-(acetyloxy)-,phenyl ester
- SCHEMBL6054677
- 24262-65-5
- DTXSID40557947
- Phenyl 4-(acetyloxy)benzoate
-
- Inchi: 1S/C15H12O4/c1-11(16)18-14-9-7-12(8-10-14)15(17)19-13-5-3-2-4-6-13/h2-10H,1H3
- InChI Key: CZEPEQHOBBKCSQ-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(C1C=CC(=CC=1)OC(C)=O)=O
Computed Properties
- Exact Mass: 256.07355886g/mol
- Monoisotopic Mass: 256.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.6Ų
Phenyl 4-(acetyloxy)benzoate Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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